2-Amino-1-(1,7-diazaspiro[3.5]nonan-7-yl)propan-1-one

• Molecular Formula: C10H19N3O
• Molecular Weight: 197.28 g/mol
• IUPAC Name: 2-amino-1-(1,7-diazaspiro[3.5]nonan-7-yl)propan-1-one
• InChI: InChI=1S/C10H19N3O/c1-8(11)9(14)13-6-3-10(4-7-13)2-5-12-10/h8,12H,2-7,11H2,1H3
• InChI Key: DTZAUBGSWYRNSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC2(CCN2)CC1)N

Description

2-Amino-1-(1,7-diazaspiro[3.5]nonan-7-yl)propan-1-one is a chemical compound known for its unique spirocyclic structure. This compound has garnered significant interest in the field of medicinal chemistry due to its potential as a therapeutic agent, particularly in the treatment of cancer. The spirocyclic framework provides a rigid and conformationally restricted structure, which can enhance the binding affinity and selectivity of the compound for its biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(1,7-diazaspiro[3.5]nonan-7-yl)propan-1-one typically involves the formation of the spirocyclic core followed by the introduction of the amino and carbonyl functional groups. One common synthetic route includes the cyclization of a suitable precursor, such as a diamine, with a ketone or aldehyde under acidic or basic conditions. The reaction conditions often require careful control of temperature and pH to ensure the formation of the desired spirocyclic product.

Industrial Production Methods

In an industrial setting, the production of 2-Amino-1-(1,7-diazaspiro[3.5]nonan-7-yl)propan-1-one may involve large-scale batch or continuous flow processes. These methods are optimized for high yield and purity, often utilizing advanced techniques such as high-performance liquid chromatography (HPLC) for purification and characterization of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(1,7-diazaspiro[3.5]nonan-7-yl)propan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions include various derivatives of the original compound, such as oxo derivatives, alcohols, and substituted amines. These derivatives can have different biological activities and properties, making them valuable for further research and development.

Scientific Research Applications

2-Amino-1-(1,7-diazaspiro[3.5]nonan-7-yl)propan-1-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: It has shown potential as a therapeutic agent, particularly in the treatment of cancer, due to its ability to inhibit specific molecular targets involved in tumor growth and proliferation

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-1-(1,7-diazaspiro[3.5]nonan-7-yl)propan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The spirocyclic structure allows the compound to fit into the active site of the target protein, inhibiting its activity. This inhibition can disrupt critical pathways involved in cell proliferation and survival, leading to the suppression of tumor growth .

Comparison with Similar Compounds

Similar Compounds

1-{2,7-Diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one: This compound shares a similar spirocyclic core but has different functional groups, leading to distinct biological activities

2,7-Diazaspiro[3.5]nonan-1-one: Another related compound with a similar spirocyclic structure but lacking the amino and carbonyl groups.

Uniqueness

2-Amino-1-(1,7-diazaspiro[3.5]nonan-7-yl)propan-1-one is unique due to its specific combination of functional groups and spirocyclic structure, which confer distinct biological properties. Its ability to inhibit specific molecular targets involved in cancer makes it a promising candidate for therapeutic development.